4,5-diethyl-1H-imidazole-2-carboxylic acid
Cat. No. B8520753
M. Wt: 168.19 g/mol
InChI Key: OPJWTLQABIPOLB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08536197B2
Procedure details
The same operation as in Example (33c) was performed using 4,5-diethyl-1H-imidazole-2-carbaldehyde obtained in Example (43b) (352 mg, 2.31 mmol), sodium chlorite (420 mg, 4.64 mmol), sodium dihydrogenphosphate (725 mg, 4.64 mmol) and 2-methyl-2-butene (1 mL, 9.45 mmol), to obtain 36.7 mg of the title compound as a white solid (9.4%).
Name
Yield
9.4%
Identifiers
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REACTION_CXSMILES
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[CH2:1]([C:3]1[N:4]=[C:5]([CH:10]=[O:11])[NH:6][C:7]=1[CH2:8][CH3:9])[CH3:2].Cl([O-])=[O:13].[Na+].P([O-])(O)(O)=O.[Na+].CC(=CC)C>>[CH2:8]([C:7]1[N:6]=[C:5]([C:10]([OH:13])=[O:11])[NH:4][C:3]=1[CH2:1][CH3:2])[CH3:9] |f:1.2,3.4|
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Inputs
Step One
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Name
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|
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Quantity
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352 mg
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Type
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reactant
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Smiles
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C(C)C=1N=C(NC1CC)C=O
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Step Two
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Name
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Quantity
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420 mg
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Type
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reactant
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Smiles
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Cl(=O)[O-].[Na+]
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Step Three
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Name
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Quantity
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725 mg
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Type
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reactant
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Smiles
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P(=O)(O)(O)[O-].[Na+]
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Step Four
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Name
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Quantity
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1 mL
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Type
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reactant
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Smiles
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CC(C)=CC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(C)C=1N=C(NC1CC)C(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 36.7 mg | |
| YIELD: PERCENTYIELD | 9.4% | |
| YIELD: CALCULATEDPERCENTYIELD | 9.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
